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Compound of Interest

Compound Name: 3-Stearo-1-olein

Cat. No.: B1142537

L  Get Quote

An in-depth analysis of "3-Stearo-1-olein" reveals ambiguity in its common chemical

nomenclature. The name suggests a glycerol backbone with a stearoyl group at the sn-3

position and an oleoyl group at the sn-1 position. However, this name can be interpreted as

either a diacylglycerol or a triacylglycerol, depending on the substituent at the sn-2 position.

For the purpose of providing a comprehensive technical overview, this guide will address the

most plausible interpretations of "3-Stearo-1-olein" and furnish the corresponding Chemical

Abstracts Service (CAS) numbers and molecular weights.

Data Presentation: Physicochemical Properties

The table below summarizes the key identifiers for the likely chemical entities corresponding to

the user's query. Researchers should verify the specific compound of interest using the CAS

number to ensure the correct information is being utilized.

Interpreted

Molecular Weight (

. CAS Number Molecular Formula
Chemical Name g/mol )
1-Stearoyl-3-oleoyl-
rac-glycerol 18266-27-8 C39H7405 623.00[1][2]
(Diacylglycerol)
1,2-Dioleoyl-3-
stearoyl-glycerol 2410-28-8 Cs7H1060s6 887.45[3][4]
(Triacylglycerol)
© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1142537?utm_src=pdf-interest
https://www.benchchem.com/product/b1142537?utm_src=pdf-body
https://www.benchchem.com/product/b1142537?utm_src=pdf-body
https://www.caymanchem.com/product/26876/1-stearoyl-3-oleoyl-rac-glycerol
https://www.larodan.com/product/1-stearin-3-olein/
https://www.larodan.com/product/12-olein-3-stearin/
https://cymitquimica.com/products/48-34-1822/2410-28-8/12-olein-3-stearin/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Further Research and Protocol Development

Due to the ambiguous nature of the name "3-Stearo-1-olein," a detailed technical guide with
specific experimental protocols and signaling pathways cannot be accurately generated without
further clarification of the precise molecule of interest. The biological activity, metabolic
pathways, and relevant experimental procedures are highly specific to the exact chemical

structure.

For instance, diacylglycerols like 1-Stearoyl-3-oleoyl-rac-glycerol are known to be important
second messengers in cellular signaling, often activating protein kinase C. In contrast,
triacylglycerols such as 1,2-Dioleoyl-3-stearoyl-glycerol are primarily involved in energy storage
and lipid metabolism.

To proceed with the development of a detailed technical whitepaper, including experimental
workflows and signaling pathway diagrams, a specific CAS number for the compound of
interest is required.

lllustrative Experimental Workflow

While specific protocols are compound-dependent, a general workflow for investigating a novel
lipid molecule in a cellular context is presented below. This diagram illustrates a logical
progression from initial characterization to functional analysis.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1142537?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

/Phase 1: Physicochemical Characterization\
Compound Identification
(CAS, MW)
Purity Analysis

(HPLC, GC-MS)

:

Structural Elucidation
(NMR, Mass Spectrometry)

- J
4 Phase 2: In Vitro Analysis A
Cell Line Selection
(e.g., Hepatocytes, Adipocytes)
Cytotoxicity Assays Target Engagement Assays Metabolic Profiling
(MTT, LDH) (e.g., Kinase Activity) (Lipidomics)
- /
/Phase 3: In Vivo Studies\

Animal Model Selection

i

Pharmacokinetic Studies
(ADME)

i

Efficacy Studies

Click to download full resolution via product page

Caption: Generalized experimental workflow for lipid research.
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lllustrative Signaling Pathway

The following diagram depicts a simplified signaling pathway involving a generic diacylglycerol
(DAG), which could be relevant if "3-Stearo-1-olein" refers to a diacylglycerol.
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Caption: Simplified diacylglycerol (DAG) signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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